Cas no 630399-78-9 (1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-)

• Product Name: 1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-
• CAS No: 630399-78-9
• MF: C₁₀H₇BrFNO
• MW: 256.071085214615
• CID: 1646791
• Update Time: 2024-09-12

1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-

• Inchi： 1S/C10H7BrFNO/c11-7-1-2-8(12)10-9(7)6(3-4-14)5-13-10/h1-2,4-5,13H,3H2
• InChI Key： AQGXZVDIHIMBBI-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC=C2F)C(CC=O)=C1

Computed Properties

• Exact Mass: 254.96951

Experimental Properties

• Density: 1.680±0.06 g/cm3(Predicted)
• Boiling Point: 404.2±40.0 °C(Predicted)
• PSA: 32.86
• pka: 14.36±0.30(Predicted)